4-(5-Chloro-2-isopropylamino-pyridin-4-yl)-benzoic acid methyl ester

• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol
• IUPAC Name: methyl 4-[5-chloro-2-(propan-2-ylamino)pyridin-4-yl]benzoate
• InChI: InChI=1S/C16H17ClN2O2/c1-10(2)19-15-8-13(14(17)9-18-15)11-4-6-12(7-5-11)16(20)21-3/h4-10H,1-3H3,(H,18,19)
• InChI Key: MHVJAGHPCVDJQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC=C(C(=C1)C2=CC=C(C=C2)C(=O)OC)Cl

Description

4-(5-Chloro-2-isopropylamino-pyridin-4-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C16H17ClN2O2 and its molecular weight is 304.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(5-Chloro-2-fluoropyridin-4-yl)-benzoic acid methyl ester (90 mg, 0.34 mmol) was dissolved in DMSO in a screw cap tube and 0.5 mL isopropylamine was added. The tube was sealed and heated to 90° C. for 2 days. The reaction mixture was diluted with water and extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate and concentrated to an oil, which was purified by chromatography on silica (EtOAc 0 to 20%/hexanes) to give 70 mg of 4-(5-chloro-2-isopropylamino-pyridin-4-yl)-benzoic acid methyl ester, 0.23 mmol, 67% yield. 1H NMR 500 MHz (CDCl3): 8.08 (m, 3H), 7.45 (d, 2H), 6.22 (s, 1H), 4.37 (d, 1H), 3.88 (s, 3H), 3.80 (m, 1H), 1.17 (d, 6H).